1-Chloro-1-cyclopentene
Overview
Description
1-Chloro-1-cyclopentene is a chemical compound that undergoes cross-coupling reactions with arylboronic acids, arylzinc reagents, and thiols. These reactions are catalyzed by air-stable palladium complexes to yield the corresponding styrene derivatives, biaryls, and thioethers .
Synthesis Analysis
The synthesis of cyclopentene involves the reaction of organocerium reagents, generated in situ from aryl and heteroaryl lithium compounds, with cycloalkanones . The reaction proceeds cleanly to provide alkoxides . Addition of MsCl or SOCl2 with DBU gives aryl-substituted cycloalkenes in good yields .Molecular Structure Analysis
The molecular formula of 1-Chloro-1-cyclopentene is C5H7Cl . Its molecular weight is 102.562 . The IUPAC Standard InChI is InChI=1S/C5H7Cl/c6-5-3-1-2-4-5/h3H,1-2,4H2 .Chemical Reactions Analysis
1-Chloro-1-cyclopentene undergoes cross-coupling reactions with arylboronic acids, arylzinc reagents, and thiols . These reactions are catalyzed by air-stable palladium complexes to yield the corresponding styrene derivatives, biaryls, and thioethers .Physical And Chemical Properties Analysis
1-Chloro-1-cyclopentene has a molecular weight of 102.562 . Its boiling point is 387.2 K .Scientific Research Applications
Based on the information gathered from the searches, here is a comprehensive analysis of the scientific research applications of “1-Chloro-1-cyclopentene”, focusing on unique applications:
Cross-Coupling Reactions
1-Chloro-1-cyclopentene can undergo cross-coupling reactions with arylboronic acids, arylzinc reagents, and thiols catalyzed by air-stable palladium complexes. This process yields corresponding styrene derivatives, biaryls, and thioethers, which are valuable in various organic synthesis applications .
Aminocarbonylations
Palladium-catalyzed aminocarbonylations of 1-chloro-1-cyclopentene with benzyl amine have been studied. This reaction is significant in the synthesis of amides, which are important in pharmaceuticals and agrochemicals .
Mechanism of Action
Target of Action
1-Chloro-1-cyclopentene is a chemical compound that primarily targets arylboronic acids, arylzinc reagents, and thiols . These targets play a crucial role in various chemical reactions, serving as the basis for the formation of different compounds.
Mode of Action
The interaction of 1-Chloro-1-cyclopentene with its targets involves a cross-coupling reaction . This reaction is catalyzed by air-stable palladium complexes, which facilitate the interaction between 1-Chloro-1-cyclopentene and its targets . The result of this interaction is the formation of styrene derivatives, biaryls, and thioethers .
Biochemical Pathways
The primary biochemical pathway affected by 1-Chloro-1-cyclopentene is the cross-coupling reaction pathway . This pathway involves the interaction of 1-Chloro-1-cyclopentene with arylboronic acids, arylzinc reagents, and thiols, leading to the formation of styrene derivatives, biaryls, and thioethers . The downstream effects of this pathway are the production of these compounds, which can be used in various chemical applications.
Pharmacokinetics
Itsmolecular weight is 102.562 , which may influence its bioavailability and distribution within a system
Result of Action
The molecular and cellular effects of 1-Chloro-1-cyclopentene’s action primarily involve the formation of styrene derivatives, biaryls, and thioethers . These compounds are the direct result of the cross-coupling reaction between 1-Chloro-1-cyclopentene and its targets .
Action Environment
The action, efficacy, and stability of 1-Chloro-1-cyclopentene can be influenced by various environmental factors. For instance, the temperature and the presence of a catalyst (such as palladium complexes) can significantly affect the rate and efficiency of the cross-coupling reaction . Additionally, the concentration of the targets (arylboronic acids, arylzinc reagents, and thiols) can also impact the reaction .
Safety and Hazards
1-Chloro-1-cyclopentene is a hazardous chemical. It may cause respiratory irritation, serious eye irritation, and skin irritation . It is highly flammable and may be fatal if swallowed and enters airways . It is advised to avoid contact with skin and eyes, avoid inhalation of vapour or mist, and keep away from sources of ignition .
properties
IUPAC Name |
1-chlorocyclopentene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7Cl/c6-5-3-1-2-4-5/h3H,1-2,4H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UJUIJZWQFDQKHO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC=C(C1)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70239229 |
Source
|
| Record name | Cyclopentene, 1-chloro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70239229 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
102.56 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
930-29-0 |
Source
|
| Record name | Cyclopentene, 1-chloro- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000930290 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Cyclopentene, 1-chloro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70239229 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-Chloro-1-cyclopentene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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